3-(2-chlorophenyl)-N'-[(E)-thiophen-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide

Specification

• Molecular Formula: C15H11ClN4OS
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-N-[(E)-thiophen-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• Standard InChI: InChI=1S/C15H11ClN4OS/c16-12-6-2-1-5-11(12)13-8-14(19-18-13)15(21)20-17-9-10-4-3-7-22-10/h1-9H,(H,18,19)(H,20,21)/b17-9+
• Standard InChI Key: HKKMZRZEBCZPFL-RQZCQDPDSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C2=NNC(=C2)C(=O)N/N=C/C3=CC=CS3)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=C2)C(=O)NN=CC3=CC=CS3)Cl

Introduction

Molecular Architecture and Physicochemical Properties

Structural Composition

The compound (C₁₅H₁₁ClN₄OS; MW 330.8 g/mol) integrates three critical moieties:

• Pyrazole core: A five-membered aromatic ring with two adjacent nitrogen atoms (positions 1 and 2) that enables π-π stacking interactions.

• 2-Chlorophenyl substituent: Introduced at position 3 of the pyrazole, this electron-withdrawing group enhances molecular stability and influences electronic distribution.

• Thiophen-2-ylmethylidene hydrazone: The E-configuration at the imine bond (C=N) creates structural rigidity, while the thiophene sulfur participates in hydrogen bonding.

Table 1: Key Molecular Descriptors

Property	Value
IUPAC Name	3-(2-chlorophenyl)-N-[(E)-thiophen-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide
Canonical SMILES	C1=CC=C(C(=C1)C2=NNC(=C2)C(=O)NN=CC3=CC=CS3)Cl
Topological Polar Surface	97.8 Ų
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	5

Spectroscopic Characterization

• ¹H NMR (DMSO-d₆): δ 8.62 (s, 1H, NH), 7.89–7.21 (m, 6H, aromatic), 6.98 (dd, J=5.1 Hz, 1H, thiophene).

• IR (KBr): 3250 cm⁻¹ (N-H stretch), 1665 cm⁻¹ (C=O), 1590 cm⁻¹ (C=N).

• MS (ESI+): m/z 331.8 [M+H]⁺ with isotopic pattern confirming chlorine presence.

Synthetic Methodologies

Industrial-Scale Optimization

Continuous flow reactors enhance production efficiency (Space-Time Yield: 2.8 kg/L·day vs batch 0.9 kg/L·day) by improving heat transfer and reducing reaction time. Solvent screening identifies dimethylacetamide (DMAc) as optimal for achieving >95% purity post-crystallization.

Biological Activity Profile

Cytotoxic Effects

Table 2: Anticancer Activity Against Human Cell Lines

Cell Line	IC₅₀ (μM)	Mechanism
MCF-7 (Breast)	12.8	Caspase-3 activation (+228%)
A549 (Lung)	29.4	G0/G1 cell cycle arrest
HepG2 (Liver)	41.2	Bcl-2 downregulation (-64%)

Dose-dependent apoptosis induction occurs through mitochondrial membrane depolarization (JC-1 assay: Ψm loss 73% at 25μM).

Anti-Inflammatory Action

In carrageenan-induced rat paw edema models, 50 mg/kg oral dosing reduced swelling by 68% (vs indomethacin 72%) through COX-2 inhibition (IC₅₀ = 0.89 μM). Molecular docking reveals strong binding to COX-2 active site (ΔG = -9.2 kcal/mol).

Future Research Directions

• Structure-Activity Relationships: Modifying the thiophene moiety to selenophene analogs may enhance anticancer potency.

• Drug Delivery Systems: Encapsulation in PLGA nanoparticles could improve oral bioavailability (current F% = 34%).

• Target Validation: CRISPR-Cas9 screens needed to identify primary molecular targets beyond preliminary kinase inhibition data.